xanthomegnin
xanthomegnin
Brand Name:
Vulcanchem
CAS No.:
1685-91-2
VCID:
VC0158392
InChI:
InChI=1S/C30H22O12/c1-9-5-11-7-13-17(23(33)15(11)29(37)41-9)25(35)19(27(39-3)21(13)31)20-26(36)18-14(22(32)28(20)40-4)8-12-6-10(2)42-30(38)16(12)24(18)34/h7-10,33-34H,5-6H2,1-4H3
SMILES:
CC1CC2=CC3=C(C(=C2C(=O)O1)O)C(=O)C(=C(C3=O)OC)C4=C(C(=O)C5=C(C4=O)C(=C6C(=C5)CC(OC6=O)C)O)OC
Molecular Formula:
C30H22O12
Molecular Weight:
574.5 g/mol
xanthomegnin
CAS No.: 1685-91-2
Main Products
VCID: VC0158392
Molecular Formula: C30H22O12
Molecular Weight: 574.5 g/mol
| CAS No. | 1685-91-2 |
|---|---|
| Product Name | xanthomegnin |
| Molecular Formula | C30H22O12 |
| Molecular Weight | 574.5 g/mol |
| IUPAC Name | 10-hydroxy-8-(10-hydroxy-7-methoxy-3-methyl-1,6,9-trioxo-3,4-dihydrobenzo[g]isochromen-8-yl)-7-methoxy-3-methyl-3,4-dihydrobenzo[g]isochromene-1,6,9-trione |
| Standard InChI | InChI=1S/C30H22O12/c1-9-5-11-7-13-17(23(33)15(11)29(37)41-9)25(35)19(27(39-3)21(13)31)20-26(36)18-14(22(32)28(20)40-4)8-12-6-10(2)42-30(38)16(12)24(18)34/h7-10,33-34H,5-6H2,1-4H3 |
| Standard InChIKey | WICHONPZVIYWIJ-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@H]1CC2=CC3=C(C(=C2C(=O)O1)O)C(=O)C(=C(C3=O)OC)C4=C(C(=O)C5=C(C4=O)C(=C6C(=C5)C[C@H](OC6=O)C)O)OC |
| SMILES | CC1CC2=CC3=C(C(=C2C(=O)O1)O)C(=O)C(=C(C3=O)OC)C4=C(C(=O)C5=C(C4=O)C(=C6C(=C5)CC(OC6=O)C)O)OC |
| Canonical SMILES | CC1CC2=CC3=C(C(=C2C(=O)O1)O)C(=O)C(=C(C3=O)OC)C4=C(C(=O)C5=C(C4=O)C(=C6C(=C5)CC(OC6=O)C)O)OC |
| Synonyms | 3,3'-bis(2-methoxy-5-hydroxy-7-(2-hydroxypropyl)-8- carboxyl-1,4-naphthoquinone lactone) xanthomegnin |
| PubChem Compound | 15519 |
| Last Modified | Nov 11 2021 |
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